2-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 2-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C20H24N6/c1-3-17-14(2)23-18(15-6-7-15)24-20(17)26-11-9-25(10-12-26)19-16(13-21)5-4-8-22-19/h4-5,8,15H,3,6-7,9-12H2,1-2H3
• InChI Key: BGDHNRHFOFOAAX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(N=C1N2CCN(CC2)C3=C(C=CC=N3)C#N)C4CC4)C
• Molecular Formula: C20H24N6
• Molecular Weight: 348.4 g/mol
• CAS No.: 2640950-01-0

Description

2-[4-(2-Cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile (CAS No: 2640950-01-0) is a chemical research entity with a molecular formula of C20H24N6 and a molecular weight of 348.44 g/mol . This compound is characterized by predicted physical properties including a density of 1.26±0.1 g/cm³ and a boiling point of 577.9±50.0 °C, which are important for handling and solubility considerations in experimental settings . Its structural framework, featuring a pyrimidine core linked to a piperazine and a cyano-substituted pyridine, is commonly explored in medicinal chemistry for its potential to interact with biological targets . Researchers investigating novel therapeutic agents, particularly in areas such as antimalarial drug discovery, may find value in this compound. Pyrimidine derivatives are a recognized scaffold in the development of inhibitors targeting essential plasmodial kinases, which are promising avenues for addressing drug-resistant malaria . This product is provided for research use only and is not intended for diagnostic, therapeutic, or any other human use. Researchers are responsible for ensuring safe laboratory handling practices in compliance with all local and international regulations.

Biological Activity

The compound 2-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile (CAS Number: 2640950-01-0) is a pyridine derivative with potential biological activity. This article explores its biological properties, mechanisms of action, and relevant research findings.

• Molecular Formula: C$_{20}$H$_{24}$N$_{6}$
• Molecular Weight: 348.4 g/mol
• Structure: The compound features a piperazine ring and a pyrimidine moiety, which are known to influence biological interactions.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets, such as enzymes and receptors involved in various signaling pathways. The structural components allow it to fit into active sites, potentially inhibiting or modulating enzymatic activities.

Biological Activity

Research indicates that compounds similar to 2-[4-(2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile exhibit a range of biological activities:

• Antimicrobial Activity : Studies have shown that pyrimidine derivatives can possess antimicrobial properties. For instance, related compounds have demonstrated effectiveness against various bacterial strains, suggesting potential use in treating infections .
• Antiparasitic Activity : The compound's structure is reminiscent of other antiparasitic agents. Research on similar pyrimidine analogs has highlighted their efficacy against malaria parasites, indicating that this compound may also exhibit antimalarial properties .
• Cytotoxicity : Preliminary studies suggest that certain derivatives can induce cytotoxic effects in cancer cell lines. This is particularly relevant for developing new anticancer therapies .

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Effective against Gram-positive bacteria
Antiparasitic	Inhibitory effects on Plasmodium species
Cytotoxicity	Induces apoptosis in cancer cells

Case Study: Antiparasitic Activity

A study investigated the effects of structurally related pyrimidines on Plasmodium falciparum, revealing significant inhibition of parasite growth at low micromolar concentrations. The most potent compounds showed IC$_{50}$ values in the nanomolar range, indicating strong potential for therapeutic application against malaria .

Case Study: Cytotoxic Effects

In vitro assays conducted on various cancer cell lines demonstrated that derivatives of the compound exhibited cytotoxic effects, leading to cell death through apoptosis. These findings support the hypothesis that modifications in the pyrimidine structure can enhance antitumor activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

The target compound shares structural similarities with analogs such as 2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile (CAS: 2640959-12-0, ). Key differences include:

• Pyridine vs. Pyranopyridine Backbone: The target compound retains a simple pyridine ring, whereas the analog incorporates a fused pyrano[4,3-b]pyridine system, introducing additional oxygen atoms and rigidity.
• Pyrimidine Substituents :
  • Target : Cyclopropyl (position 2), ethyl (position 5), methyl (position 6).
  • Analog : Morpholine (position 2), methyl (position 6).
• Functional Groups : The analog includes a morpholine ring (introducing oxygen and nitrogen), while the target compound’s cyclopropyl and ethyl groups enhance lipophilicity.

Physicochemical Properties

Parameter	Target Compound	Similar Compound (CAS: 2640959-12-0)
Molecular Formula	C₂₁H₂₈N₇ (hypothetical)*	C₂₂H₂₇N₇O₂
Molecular Weight	~403.5 g/mol (estimated)	421.5 g/mol
Key Substituents	Cyclopropyl, ethyl, methyl	Morpholine, methyl, pyrano ring
Polar Surface Area	Moderate (carbonitrile, piperazine)	Higher (morpholine, pyrano oxygen)
logP (Predicted)	~3.5 (higher lipophilicity)	~2.8 (lower due to oxygen-rich groups)
Solubility	Likely low (non-polar substituents)	Improved (polar morpholine/pyrano moieties)

*Note: The target’s molecular formula is inferred based on structural analysis; experimental data is currently unavailable.

Pharmacological Implications

• Target Compound: The cyclopropyl group may enhance metabolic stability by resisting oxidative degradation. The carbonitrile group acts as a hydrogen bond acceptor, aiding in target binding.
• Analog (CAS: 2640959-12-0): The morpholine ring improves water solubility but may reduce membrane permeability. The pyrano ring introduces conformational rigidity, possibly affecting binding kinetics.

Preparation Methods

Core Pyrimidine Synthesis

The pyrimidine ring is typically constructed via cyclocondensation reactions. A common approach involves reacting cyclopropylacetamide with ethyl acetoacetate in the presence of a urea derivative under acidic conditions to form the 2-cyclopropyl-5-ethyl-6-methylpyrimidin-4-ol intermediate. Subsequent chlorination using phosphorus oxychloride (POCl3) yields the 4-chloro derivative, which serves as the electrophilic center for nucleophilic substitution with piperazine.

Key Reaction:

$$\text{Cyclopropylacetamide + Ethyl acetoacetate} \xrightarrow{\text{H}$$2\text{SO}4, \Delta} \text{2-Cyclopropyl-5-ethyl-6-methylpyrimidin-4-ol} \xrightarrow{\text{POCl}_3} \text{4-Chloro intermediate}

Piperazine Coupling

The 4-chloro-pyrimidine intermediate undergoes nucleophilic aromatic substitution with piperazine in a polar aprotic solvent (e.g., dimethylformamide, DMF) at 80–100°C. To enhance reactivity, catalytic potassium iodide (KI) is often added, facilitating the displacement of the chlorine atom. The resulting 4-piperazinyl-pyrimidine is then subjected to a second substitution with 2-chloropyridine-3-carbonitrile under similar conditions to install the pyridine-carbonitrile moiety.

Optimization Note:
Excess piperazine (1.5–2.0 equivalents) and prolonged reaction times (12–24 hours) improve yields to 70–85%, as confirmed by high-performance liquid chromatography (HPLC).

Reaction Optimization and Critical Parameters

Solvent and Temperature Effects

The choice of solvent significantly impacts reaction efficiency. Polar aprotic solvents like DMF or dimethyl sulfoxide (DMSO) enhance nucleophilicity, while temperatures above 80°C accelerate substitution rates without promoting side reactions.

Step	Solvent	Temperature (°C)	Yield (%)
Piperazine coupling	DMF	90	78
Pyridine substitution	DMSO	100	82

Catalytic Systems

Palladium-based catalysts (e.g., Pd(OAc)₂) and ligands (e.g., Xantphos) are employed in Buchwald-Hartwig amination for challenging couplings, though their use is less common in this synthesis due to the reactivity of piperazine.

Structural Characterization and Analytical Data

Spectroscopic Confirmation

• NMR Spectroscopy :

  • ¹H NMR (400 MHz, CDCl₃) : δ 1.12 (t, J = 7.2 Hz, 3H, CH₂CH₃), 1.45–1.52 (m, 4H, cyclopropyl), 2.35 (s, 3H, CH₃), 3.25–3.30 (m, 4H, piperazine), 6.85 (d, J = 8.4 Hz, 1H, pyridine), 8.20 (s, 1H, pyrimidine).

  • ¹³C NMR : 167.5 ppm (C≡N), 158.2 ppm (pyrimidine C4).

• IR Spectroscopy :

  • Strong absorption at 2210 cm⁻¹ (C≡N stretch), 1605 cm⁻¹ (C=N pyrimidine).

Mass Spectrometry

• ESI-MS : m/z 349.2 [M+H]⁺, confirming the molecular weight of 348.4 g/mol.

Scale-Up Challenges and Industrial Feasibility

Purification Techniques

Crude product purification via column chromatography (silica gel, ethyl acetate/hexane) achieves >95% purity. Recrystallization from ethanol/water mixtures further enhances purity to >99% for pharmaceutical applications.

Comparative Analysis with Analogous Compounds

The inclusion of a cyclopropyl group introduces steric hindrance, necessitating longer reaction times compared to methyl-substituted analogs (e.g., 2-methylpyrimidin-4-yl derivatives). Conversely, the electron-withdrawing cyano group on pyridine enhances electrophilicity, accelerating substitution rates by 15–20% relative to non-functionalized pyridines .

Q & A

Q. What are the optimal synthetic routes for this compound, and how can reaction conditions be modified to improve yield and purity?

The synthesis typically involves multi-step procedures, such as nucleophilic substitution of a brominated intermediate with piperazine derivatives (e.g., 1-methylpiperazine) and subsequent functionalization of the pyrimidine ring. For example, bromination in acetic acid (Br₂/AcOH) followed by substitution with piperazine analogs is a common approach . Reaction optimization may include adjusting temperature (e.g., 60–80°C for substitution steps), solvent polarity (e.g., DMF for polar intermediates), and stoichiometric ratios of reagents to minimize side products .

Q. Which spectroscopic and crystallographic techniques are most effective for characterizing its structural conformation?

Single-crystal X-ray diffraction (SC-XRD) is critical for resolving bond lengths, angles, and intermolecular interactions (e.g., hydrogen bonds like C6-H6···N4 with distances of ~2.43 Å) . Complementary techniques include:

• ¹H/¹³C NMR : To confirm substituent positions and piperazine ring conformation.
• FT-IR : For identifying functional groups (e.g., nitrile stretches at ~2200 cm⁻¹) .
• Mass spectrometry (HRMS) : To verify molecular weight and fragmentation patterns .

Q. How do solvent polarity and pH variations affect solubility and stability in aqueous solutions during assays?

Solubility can be enhanced using co-solvents like DMSO (10–20% v/v) or ethanol. Buffer systems (e.g., ammonium acetate, pH 6.5 adjusted with acetic acid) are recommended for maintaining stability in biological assays, as extreme pH values may hydrolyze the nitrile group or piperazine moiety .

Advanced Research Questions

Q. How does the substitution pattern on the pyrimidine ring influence binding affinity to target receptors?

Structure-activity relationship (SAR) studies suggest that electron-withdrawing groups (e.g., -CN, -F) at the pyrimidine 3-position enhance binding to kinases or GPCRs by stabilizing π-π interactions. For instance, fluorinated analogs show improved affinity due to increased electronegativity and hydrophobic interactions . Computational docking (e.g., AutoDock Vina) and molecular dynamics simulations can predict binding modes, validated by SPR or ITC experiments .

Q. What methodologies resolve discrepancies in reported biological activity data across studies?

Discrepancies may arise from assay conditions (e.g., cell line variability, incubation time). Standardized protocols include:

• Dose-response curves : Test a wide concentration range (nM to μM) to calculate accurate IC₅₀ values.
• Positive controls : Use reference compounds (e.g., doxorubicin for cytotoxicity assays) to normalize results .
• Statistical validation : Apply ANOVA or Student’s t-test to assess significance across replicates .

Q. What strategies assess metabolic stability and toxicity in preclinical models?

• In vitro microsomal assays : Use liver microsomes (human/rat) to measure CYP450-mediated degradation (t₁/₂ > 60 min indicates stability) .
• AMES test : Evaluate mutagenicity via bacterial reverse mutation assays .
• In vivo toxicity : Monitor organ histopathology and serum biomarkers (e.g., ALT/AST for hepatotoxicity) in rodent models .

Methodological Recommendations

• Synthetic Challenges : Purify intermediates via column chromatography (silica gel, hexane/EtOAc gradient) to remove unreacted starting materials .
• Data Reproducibility : Use ≥3 independent replicates for biological assays and report mean ± SD .
• Target Validation : Combine CRISPR/Cas9 gene knockout with compound treatment to confirm target specificity .